
guanidine nitrate incompatibility with
combustible materials

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B7800015 Get Quote

Technical Support Center: Guanidine Nitrate
Safety
This technical support center provides essential safety information for researchers, scientists,

and drug development professionals working with guanidine nitrate. The following

troubleshooting guides and frequently asked questions (FAQs) address potential issues related

to its incompatibility with combustible materials.

Troubleshooting Guide: Accidental Contamination
or Spills
Q1: I accidentally spilled a small amount of guanidine nitrate powder onto a wooden

workbench. What should I do?

A1: Immediate action is required to prevent a potential fire hazard. Guanidine nitrate is a

strong oxidizer and can ignite combustible materials like wood.

Experimental Protocol: Spill Decontamination on a Combustible Surface

Evacuate and Ventilate: Cordon off the affected area to prevent unauthorized access. Ensure

the laboratory is well-ventilated to avoid the accumulation of any potential decomposition

gases.
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Personal Protective Equipment (PPE): Before cleaning, don appropriate PPE, including

chemical-resistant gloves, safety goggles, and a lab coat.

Gentle Removal of Bulk Material: Carefully sweep the spilled guanidine nitrate into a

designated, non-combustible container for hazardous waste.[1][2] Avoid creating dust. If

necessary, moisten the spill slightly with water to prevent it from becoming airborne.[1][2]

Wet Decontamination: Dampen a non-combustible cloth (e.g., synthetic, not paper or cotton)

with a large amount of water. Gently wipe the contaminated wooden surface to dissolve and

remove any remaining guanidine nitrate residue.

Rinsing: Use fresh, water-dampened non-combustible cloths to rinse the area thoroughly.

Drying: Allow the workbench to air dry completely.

Waste Disposal: Dispose of the collected guanidine nitrate and all cleaning materials as

hazardous waste according to your institution's safety protocols.

Post-Decontamination Inspection: Once dry, visually inspect the area to ensure all

guanidine nitrate has been removed.

Q2: A solution of guanidine nitrate splashed onto my cotton lab coat. Is this dangerous?

A2: Yes, this is a dangerous situation. Guanidine nitrate can impregnate combustible

materials like cotton, and upon drying, it can significantly increase the risk of ignition and rapid

burning.[3][4][5]

Experimental Protocol: Handling Contaminated Clothing

Immediate Removal: Remove the contaminated lab coat immediately and carefully, avoiding

contact with your skin.

Drench with Water: Thoroughly drench the contaminated area of the lab coat with large

amounts of water to dissolve and wash away the guanidine nitrate.

Full Immersion: If possible, fully immerse the lab coat in a container of water until it can be

properly laundered or disposed of.
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Laundering: Wash the contaminated clothing separately and thoroughly with water.

Disposal: If the contamination is extensive or if the material cannot be thoroughly

decontaminated, it should be disposed of as hazardous waste.

Skin Contact: If the guanidine nitrate solution came into contact with your skin, immediately

flush the affected area with plenty of water for at least 15 minutes.[4]

Frequently Asked Questions (FAQs)
Q1: Why is guanidine nitrate considered incompatible with combustible materials?

A1: Guanidine nitrate is a strong oxidizing agent (Hazardous Material Class 5.1).[6] This

means it can readily donate oxygen to other substances. When it comes into contact with

combustible materials (which act as fuels), it can cause them to ignite and burn more intensely,

even without an external ignition source.[4][7] This reaction can be initiated by heat, friction, or

shock.[2][6]

Q2: What are some common combustible materials I should keep separate from guanidine
nitrate in the lab?

A2: A wide range of common laboratory materials are combustible and must be kept separate

from guanidine nitrate. These include:

Wood (benchtops, storage cabinets)[5]

Paper products (filter paper, paper towels, notebooks)[3][4][5]

Oils and greases

Organic solvents

Cotton and other natural fiber clothing[3][4][5]

Sawdust and other organic absorbents[1][2][8]

Q3: Can I store guanidine nitrate in a cardboard box or a wooden cabinet?
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A3: No. Storing guanidine nitrate in containers or cabinets made of combustible materials like

cardboard or wood is extremely dangerous.[8] In case of a spill or decomposition, the

packaging or storage material itself could act as fuel, leading to a fire or explosion. Guanidine
nitrate should be stored in a cool, dry, well-ventilated area, in a tightly closed, non-combustible

container, and separated from all combustible and reducing materials.[4][7]

Q4: What happens if guanidine nitrate is heated in the presence of combustible materials?

A4: Heating guanidine nitrate, especially in the presence of combustible materials, can lead to

a violent reaction. Guanidine nitrate can decompose explosively upon heating.[2][6][7] The

presence of a combustible material provides fuel, which will intensify the fire and increase the

likelihood of an explosion.[3][4][5] The decomposition of guanidine nitrate produces toxic and

corrosive fumes, including nitric acid and nitrogen oxides.[6]

Q5: Are there any specific experimental conditions that increase the risk of a reaction between

guanidine nitrate and combustible materials?

A5: Yes, several conditions can increase the risk:

Heat: Elevated temperatures can initiate or accelerate the decomposition of guanidine
nitrate and its reaction with combustibles.[6][7]

Friction and Shock: Grinding, impact, or other forms of mechanical shock can provide the

energy needed to trigger a reaction, especially in mixtures.[2][6]

Confinement: If a mixture of guanidine nitrate and a combustible material is confined, the

rapid release of gases during a reaction can lead to a significant pressure buildup and a

more powerful explosion.

Contamination: The presence of impurities or other reactive substances can sensitize

guanidine nitrate, making it more prone to decomposition and reaction.

Quantitative Data Summary
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Property Value

Chemical Formula CH₆N₄O₃

Hazard Classification Oxidizing Solid, Category 3[9]

Melting Point 213-216 °C[6][7]

Decomposition Onset

Can begin around 150-170 °C, with exothermic

decomposition around 208 °C.[6][10] It can

explode when heated.[3][6][7]

Autoignition Temperature > 360 °C

Incompatible Materials

Combustible materials (wood, paper, oil),

reducing agents, organic materials, sulfur,

phosphorus, strong acids, chlorates, and nitro

compounds.[3][7][11]

Hazardous Decomposition Products

Toxic and corrosive fumes including nitric acid

and nitrogen oxides.[6] Upon combustion,

carbon oxides (CO, CO₂) are also produced.[3]

Incompatibility Hazard Workflow

Guanidine Nitrate
(Strong Oxidizer)

Vigorous Exothermic Reaction
(Rapid Oxidation)

Contact with

Combustible Material
(e.g., Wood, Paper, Organics)

Initiator
(Heat, Shock, Friction)

Triggers

Fire

Explosion
(if confined or rapid)

Toxic Gases
(NOx, Nitric Acid)
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Click to download full resolution via product page

Caption: Logical workflow of guanidine nitrate's incompatibility hazard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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